2-Pentynoic acid, 4-hydroxy-, phenylmethyl ester, (4R)-
Overview
Description
2-Pentynoic acid, 4-hydroxy-, phenylmethyl ester, (4R)-, also known as (4R)-4-hydroxy-2-phenylmethylpent-2-ynoic acid, is a chiral compound that has been widely studied for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects that make it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of (4R)-4-hydroxy-2-phenylmethylpent-2-ynoic acid is not fully understood. However, it is believed that this compound acts by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation.
Biochemical and Physiological Effects:
Studies have shown that (4R)-4-hydroxy-2-phenylmethylpent-2-ynoic acid exhibits a range of biochemical and physiological effects. This compound has been found to exhibit anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, (4R)-4-hydroxy-2-phenylmethylpent-2-ynoic acid has been found to exhibit antioxidant and neuroprotective effects, which may make it useful for the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of (4R)-4-hydroxy-2-phenylmethylpent-2-ynoic acid is its ability to exhibit anti-inflammatory and analgesic effects. This makes it a useful compound for the study of pain and inflammation-related disorders. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of (4R)-4-hydroxy-2-phenylmethylpent-2-ynoic acid. One area of research could focus on the development of more potent and selective inhibitors of cyclooxygenase enzymes. Additionally, further studies could investigate the potential use of (4R)-4-hydroxy-2-phenylmethylpent-2-ynoic acid for the treatment of neurodegenerative disorders. Finally, future research could explore the potential use of this compound in combination with other drugs for the treatment of pain and inflammation-related disorders.
Scientific Research Applications
(4R)-4-hydroxy-2-phenylmethylpent-2-ynoic acid has been studied extensively for its potential as a therapeutic agent. Research has shown that this compound exhibits anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders.
properties
IUPAC Name |
benzyl (4R)-4-hydroxypent-2-ynoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-10(13)7-8-12(14)15-9-11-5-3-2-4-6-11/h2-6,10,13H,9H2,1H3/t10-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTDOOLQKHXLZHQ-SNVBAGLBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#CC(=O)OCC1=CC=CC=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C#CC(=O)OCC1=CC=CC=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80432820 |
Source
|
| Record name | benzyl (4R)-4-hydroxypent-2-ynoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80432820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
226915-53-3 |
Source
|
| Record name | benzyl (4R)-4-hydroxypent-2-ynoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80432820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)phenyl] diphenylphosphine](/img/structure/B1600131.png)
![8-Ethyl-2-methanethio-8H-pyrido[2,3-d]pyrimidin-7-one](/img/structure/B1600136.png)
